Cas no 397275-90-0 (4-(1E)-2-cyano-2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}eth-1-en-1-ylphenyl 4-methylbenzoate)

• Product Name: 4-(1E)-2-cyano-2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}eth-1-en-1-ylphenyl 4-methylbenzoate
• CAS No: 397275-90-0
• MF: C₂₄H₂₂N₄O₂
• MW: 398.457085132599
• CID: 6467128
• PubChem ID: 6033735
• Update Time: 2025-10-22

4-(1E)-2-cyano-2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}eth-1-en-1-ylphenyl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 4-(1E)-2-cyano-2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}eth-1-en-1-ylphenyl 4-methylbenzoate
• F0784-0375
• AKOS002054230
• [4-[(E)-2-cyano-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethenyl]phenyl] 4-methylbenzoate
• 4-[(1E)-2-cyano-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}eth-1-en-1-yl]phenyl 4-methylbenzoate
• (E)-4-(2-cyano-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)vinyl)phenyl 4-methylbenzoate
• 397275-90-0

• Inchi： 1S/C24H22N4O2/c1-17-6-10-19(11-7-17)24(29)30-21-12-8-18(9-13-21)15-20(16-25)23-27-26-22-5-3-2-4-14-28(22)23/h6-13,15H,2-5,14H2,1H3/b20-15+
• InChI Key： YZYGHHQSWMYXBG-HMMYKYKNSA-N
• SMILES： O(C(C1C=CC(C)=CC=1)=O)C1C=CC(=CC=1)/C=C(\C#N)/C1=NN=C2CCCCCN21

Computed Properties

• Exact Mass: 398.17427596g/mol
• Monoisotopic Mass: 398.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 4-(1E)-2-cyano-2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}eth-1-en-1-ylphenyl 4-methylbenzoate

Compound CAS No 397275-90-0: 4-(1E)-2-cyano-2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}eth-1-en-1-ylphenyl 4-methylbenzoate

The compound with CAS No 397275-90-0, named 4-(1E)-2-cyano-2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}eth-1-en-1-ylphenyl 4-methylbenzoate, is a complex organic molecule with a unique structure that combines several functional groups and heterocyclic systems. This compound has garnered attention in recent years due to its potential applications in various fields such as drug discovery and materials science.

The molecular structure of this compound is characterized by a phenyl group attached to a benzoate ester moiety. The phenyl ring is further substituted with an ethenyl group (ethene substituent) that contains a cyano group and a triazoloazepine ring system. The triazoloazepine component is a bicyclic structure that combines a triazole ring fused with an azepine ring. This combination of functional groups and heterocycles provides the compound with unique electronic and steric properties.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored various synthetic pathways to efficiently construct the triazoloazepine core and its substitution patterns. For instance, one study reported the use of click chemistry principles to assemble the triazoloazepine ring system via copper-catalyzed azide alkyne cycloaddition (CuAAC). This approach not only enhances the efficiency of synthesis but also allows for greater control over the stereochemistry of the final product.

The electronic properties of this compound make it a promising candidate for applications in organic electronics. The conjugated system formed by the phenyl ring, ethenyl group, and triazoloazepine ring contributes to its optical and electronic characteristics. Experimental data from UV-vis spectroscopy reveal strong absorption bands in the visible region, suggesting potential use in light-harvesting materials or as components in organic photovoltaic devices.

In addition to its electronic properties, this compound has shown interesting biological activity in preliminary assays. Studies conducted on cellular models indicate that it exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. While further research is needed to establish its therapeutic potential fully, these findings highlight its potential as a lead compound for drug development.

The synthesis of this compound involves multiple steps requiring precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the triazoloazepine ring system through cyclization reactions and subsequent functionalization to introduce the cyano group and benzoate ester moiety. Researchers have also explored green chemistry approaches to minimize waste and improve sustainability during the synthesis process.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. High-resolution mass spectrometry (HRMS) provided accurate molecular weight data that matched theoretical calculations based on its molecular formula.

In terms of stability and degradation pathways, studies under different environmental conditions suggest that this compound exhibits moderate stability under physiological conditions but undergoes hydrolysis under alkaline or acidic conditions. Understanding these degradation pathways is crucial for assessing its potential toxicity and environmental impact.

The integration of computational chemistry methods has also played a significant role in studying this compound's properties. Density functional theory (DFT) calculations have been used to predict its electronic structure and reactivity patterns. These computational insights complement experimental findings and provide valuable information for optimizing its synthesis and applications.

In summary, CAS No 397275-90-0 represents a sophisticated organic molecule with diverse functional groups and heterocyclic systems that offer unique properties for various applications. Ongoing research continues to explore its potential in drug discovery and materials science while addressing challenges related to synthesis optimization and environmental impact assessment.